N,N'-[(2-fluorophenyl)methanediyl]bis(3-methylbutanamide)

• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: N-[(2-fluorophenyl)-(3-methylbutanoylamino)methyl]-3-methylbutanamide
• InChI: InChI=1S/C17H25FN2O2/c1-11(2)9-15(21)19-17(20-16(22)10-12(3)4)13-7-5-6-8-14(13)18/h5-8,11-12,17H,9-10H2,1-4H3,(H,19,21)(H,20,22)
• InChI Key: HBSWLZNOJZRPJO-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC(C1=CC=CC=C1F)NC(=O)CC(C)C

Description

N,N'-[(2-fluorophenyl)methanediyl]bis(3-methylbutanamide) is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. It is commonly referred to as "FM2-10" and is known for its unique structure and mechanism of action.

Mechanism of Action

FM2-10 works by inhibiting the activity of certain enzymes that are involved in cell growth and division. This inhibition leads to the suppression of tumor growth and can potentially lead to the development of new cancer treatments.
Biochemical and Physiological Effects:
Studies have shown that FM2-10 has a significant impact on the biochemical and physiological processes of cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, while having little effect on normal cells. It has also been shown to inhibit the proliferation of cancer cells and induce cell cycle arrest.

Advantages and Limitations for Lab Experiments

FM2-10 has several advantages for use in lab experiments, including its high potency and selectivity for cancer cells. However, its limited solubility in water and potential toxicity at high doses can be limitations for certain experiments.

Future Directions

There are several potential future directions for research on FM2-10. One area of focus is the development of new drug formulations that can improve its solubility and reduce toxicity. Another area of research is the investigation of its potential applications in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in other areas of medicine.

Synthesis Methods

The synthesis of FM2-10 involves a multi-step process that begins with the reaction of 2-fluorobenzaldehyde and 3-methyl-2-butanone to form the intermediate compound 2-(2-fluorophenyl)-3-methylbut-2-en-1-ol. This intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to form the final product, FM2-10.

Scientific Research Applications

FM2-10 has been shown to have potential applications in medicinal chemistry, specifically in the development of new drugs for the treatment of cancer and other diseases. Its unique structure and mechanism of action make it a promising candidate for further research in this field.